Cas no 58130-93-1 (3,4-epithiobutanenitrile)

3,4-epithiobutanenitrile structure
3,4-epithiobutanenitrile structure
Product Name:3,4-epithiobutanenitrile
CAS No:58130-93-1
MF:C4H5NS
MW:99.1541993618011
CID:948067
PubChem ID:148821
Update Time:2025-04-19

3,4-epithiobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4-epithiobutanenitrile
    • 2-(thiiran-2-yl)acetonitrile
    • 1-Cyano-2,3-epithiopropane
    • Thiiraneacetonitrile
    • CHEBI:183064
    • 58130-93-1
    • 76786-80-6
    • Thiirane-2-acetonitrile
    • Thiiraneacetonitrile, 9CI
    • (Cyanomethyl)thiirane
    • BKIZJNMVTRYGSW-UHFFFAOYSA-N
    • (Thiiran-2-yl)acetonitrile
    • Thiiraneacetonitrile, (+-)-
    • (+-)-Thiiraneacetonitrile
    • DTXSID20973702
    • DB-252057
    • Inchi: 1S/C4H5NS/c5-2-1-4-3-6-4/h4H,1,3H2
    • InChI Key: BKIZJNMVTRYGSW-UHFFFAOYSA-N
    • SMILES: S1CC1CC#N

Computed Properties

  • Exact Mass: 99.01435
  • Monoisotopic Mass: 99.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • Density: 1.184g/cm3
  • Boiling Point: 242.6ºC at 760 mmHg
  • Flash Point: 100.5ºC
  • Refractive Index: 1.549
  • PSA: 23.79
  • LogP: 1.01548

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